Cas no 933682-39-4 ([(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid)

• Product Name: [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid
• CAS No: 933682-39-4
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 4720386
• Update Time: 2025-11-01

[(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid
• BB 0253458
• [(6-chloro-1H-benzimidazol-2-yl)methoxy]acetic acid
• [(5-chloro-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid

• Inchi： 1S/C10H9ClN2O3/c11-6-1-2-7-8(3-6)13-9(12-7)4-16-5-10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： QLDIWZGKHFMSHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(COCC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Topological Polar Surface Area: 75.2

Additional information on [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid

Research Brief on [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid (CAS: 933682-39-4) in Chemical Biology and Pharmaceutical Applications

[(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid (CAS: 933682-39-4) is a benzimidazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been explored for its biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its scalability and purity. The researchers employed a multi-step process involving the condensation of 5-chloro-1H-benzimidazole with glyoxylic acid, followed by esterification and hydrolysis to yield the target compound. The study reported a high yield (85%) and excellent purity (>98%), making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid has demonstrated promising inhibitory effects against several enzymes, including histone deacetylases (HDACs) and carbonic anhydrases. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits selective inhibition of HDAC6, a key enzyme implicated in cancer progression and neurodegenerative diseases. The IC50 value of 0.45 µM suggests its potential as a lead compound for developing HDAC6-targeted therapies. Additionally, its antimicrobial properties were explored in a 2023 European Journal of Medicinal Chemistry publication, where it showed moderate activity against Gram-positive bacteria, including Staphylococcus aureus.

The pharmacological potential of [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid extends to its anti-inflammatory and anticancer properties. A preclinical study published in Molecular Cancer Therapeutics (2023) investigated its effects on tumor cell lines, demonstrating significant inhibition of cell proliferation in breast and lung cancer models. The compound's mechanism of action was linked to the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings underscore its potential as a multitarget agent in oncology.

Despite these promising results, challenges remain in the clinical translation of [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural modifications or formulation strategies. Recent efforts, as reported in a 2024 Drug Delivery and Translational Research article, have explored nanoparticle-based delivery systems to enhance its solubility and tissue distribution. These advancements could pave the way for future in vivo studies and clinical trials.

In conclusion, [(5-Chloro-1H-benzimidazol-2-yl)methoxy]-acetic acid (CAS: 933682-39-4) represents a versatile scaffold with broad therapeutic potential. Its enzyme inhibitory, antimicrobial, and anticancer activities highlight its relevance in drug discovery. Ongoing research aims to address its pharmacokinetic limitations and optimize its efficacy, positioning it as a promising candidate for future pharmaceutical development. Continued interdisciplinary collaboration will be essential to unlock its full potential in treating complex diseases.